Cas no 2138085-42-2 (2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138085-42-2
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 5870030
• PubChem ID: 165490369
• Update Time: 2025-05-26

2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• 2138085-42-2
• 2-{[(tert-butoxy)carbonyl]amino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• EN300-1141054

• Inchi： 1S/C15H23N3O4/c1-14(2,3)22-13(21)17-15(4,12(19)20)9-18-8-7-16-11(18)10-5-6-10/h7-8,10H,5-6,9H2,1-4H3,(H,17,21)(H,19,20)
• InChI Key： UINDGRMFHBJFAK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=CN=C1C1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 2138085-42-2) in Modern Chemical Biology

2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid, identified by the CAS number 2138085-42-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly as a building block or intermediate in the synthesis of more complex bioactive molecules. The structural features of this compound, including its tert-butoxy carbonylamino group and the presence of a cyclopropyl imidazole moiety, make it a versatile candidate for further exploration in medicinal chemistry.

The tert-butoxy carbonylamino group is a well-known protective group in peptide synthesis, providing stability and facilitating controlled reactions under specific conditions. This feature makes the compound particularly useful in the development of peptide-based therapeutics, where protecting groups are essential for ensuring the correct sequence and conformation of the final product. Additionally, the cyclopropyl imidazole component introduces unique electronic and steric properties that can influence the biological activity of the molecule. Cyclopropyl groups are known to enhance metabolic stability, while imidazole rings are frequently found in biologically active compounds, including natural products and drug candidates.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific targets. The 2-cyclopropyl-1H-imidazol-1-yl substituent in this compound suggests potential applications in areas such as enzyme inhibition or receptor binding. For instance, imidazole derivatives have been extensively studied for their ability to interact with metal ions and enzymes, making them valuable scaffolds for drug discovery. The combination of these features—protective group functionality, metabolic stability, and interaction potential—makes 2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid a compelling candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. The structural complexity of this compound allows for detailed computational modeling to predict its interactions with biological targets. Such simulations can help researchers optimize its properties before moving into costly and time-consuming experimental trials. Moreover, the 2-methylpropanoic acid moiety provides a hydrophobic anchor that can be tailored to improve solubility or membrane permeability, critical factors for drug efficacy.

The pharmaceutical industry has increasingly relied on innovative intermediates like CAS No. 2138085-42-2 to develop next-generation therapeutics. For example, researchers have explored analogs of this compound in the quest to discover novel antiviral or anticancer agents. The cyclopropyl group’s ability to resist metabolic degradation makes it an attractive feature for designing long-acting drugs, while the imidazole ring offers opportunities for selective binding to disease-related proteins. These attributes have positioned this molecule as a key player in ongoing drug discovery efforts.

In academic research, this compound has been utilized as a precursor in synthetic chemistry studies aimed at developing new methodologies for constructing complex molecules. Its unique structural motifs provide chemists with a platform to explore novel reactions and transformations that could otherwise be challenging to achieve with simpler starting materials. Such work not only advances synthetic techniques but also contributes to the broader toolkit available for medicinal chemists.

The potential applications of 2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The structural diversity inherent in this molecule allows it to serve as a scaffold for designing compounds with tailored properties, such as enhanced binding affinity or improved pharmacokinetic profiles. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one are likely to play an increasingly important role in addressing global health challenges.

Looking ahead, the integration of machine learning and artificial intelligence into drug discovery is expected to further enhance the utility of intermediates like CAS No. 2138085-42-2. AI-driven platforms can predict how modifications to this molecule might affect its biological activity, enabling researchers to design more effective derivatives with greater efficiency. This synergy between computational methods and experimental chemistry promises to accelerate innovation in chemical biology and pharmaceutical sciences.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 2138085-42-2) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features—combining protective group functionality with metabolic stability and interaction potential—make it a valuable asset for researchers exploring new therapeutic agents. As scientific understanding evolves and new technologies emerge, compounds like this one will continue to drive progress across multiple disciplines within chemical biology.